5-methyl-1-(4-methylphenyl)-4-[(1-methyl-1H-pyrrol-2-yl)carbonyl]-2-piperazinone

• IUPAC Name: 5-methyl-1-(4-methylphenyl)-4-(1-methylpyrrole-2-carbonyl)piperazin-2-one
• InChI: InChI=1S/C18H21N3O2/c1-13-6-8-15(9-7-13)21-11-14(2)20(12-17(21)22)18(23)16-5-4-10-19(16)3/h4-10,14H,11-12H2,1-3H3
• InChI Key: JBJCMVXANSAXJI-UHFFFAOYSA-N
• Canonical SMILES: CC1CN(C(=O)CN1C(=O)C2=CC=CN2C)C3=CC=C(C=C3)C
• Molecular Formula: C18H21N3O2
• Molecular Weight: 311.4 g/mol

Description

Synthesis Analysis

The synthesis of compounds similar to 5-methyl-1-(4-methylphenyl)-4-[(1-methyl-1H-pyrrol-2-yl)carbonyl]-2-piperazinone often involves multi-step chemical reactions. For example, Eskola et al. (2002) synthesized a related compound, 3-[[4-(4-[18F] fluorophenyl)piperazin-1-yl]methyl]-1H-pyrrolo[2,3-b]pyridine, using electrophilic fluorination of a trimethylstannyl precursor with high specific radioactivity [18F]F2, indicating the complexity of such syntheses (Eskola et al., 2002).

Molecular Structure Analysis

The molecular structure of such compounds is often determined using advanced techniques like X-ray crystallography. For instance, Bhat et al. (2018) confirmed the three-dimensional structure of enaminone containing morpholine moiety using single crystal X-ray crystallography, which is a common method for analyzing the structure of complex organic molecules (Bhat et al., 2018).

Chemical Reactions and Properties

Compounds like 5-methyl-1-(4-methylphenyl)-4-[(1-methyl-1H-pyrrol-2-yl)carbonyl]-2-piperazinone undergo various chemical reactions, such as Dieckmann cyclization, as described by Aboussafy and Clive (2012). This reaction involves the formation of piperazine-2,5-diones from substructures with terminal methylene adjacent to nitrogen closing onto the carbonyl group (Aboussafy & Clive, 2012).

Physical Properties Analysis

The physical properties of such compounds, including melting points, solubility, and crystal structure, are essential for understanding their behavior in different environments. For instance, the study by Şahin et al. (2012) on a related compound, 5-(3,4-dichlorophenyl)-3-{[4-(2-pyridyl)piperazine-1-yl]methyl}-1,3,4-oxadiazole-2(3H)-one, included characterizations like single-crystal X-ray diffraction, indicating the importance of these properties in comprehensive analysis (Şahin et al., 2012).

Chemical Properties Analysis

Chemical properties, such as reactivity with other compounds, stability, and degradation, are critical for understanding the compound's potential applications and handling requirements. The work by Wu et al. (2000) on cyclopenta[c]piperidines shows how the chemical properties of these compounds can be analyzed for potential applications (Wu et al., 2000).